2-(Bromomethyl)-5H,6H,8H-imidazo[2,1-c][1,4]oxazine

• Molecular Formula: C7H9BrN2O
• Molecular Weight: 217.06 g/mol
• SMILES: C1COCC2=NC(=CN21)CBr
• InChI: InChI=1S/C7H9BrN2O/c8-3-6-4-10-1-2-11-5-7(10)9-6/h4H,1-3,5H2
• InChIKey: ACPYDARQUHIPHW-UHFFFAOYSA-N

Core Scaffold & Synthetic Role

2-(Bromomethyl)-5H,6H,8H-imidazo[2,1-c][1,4]oxazine (CAS 2059971-88-7) is a heterocyclic building block featuring a fused imidazo[2,1-c][1,4]oxazine core with a bromomethyl substituent at the 2-position. It belongs to a class of imidazooxazine compounds that have demonstrated pharmacological relevance as β-lactamase inhibitors (e.g., BLI-489 with IC50 values of 0.4–9.0 nM across class A and C enzymes) [1] and as AKT kinase inhibitors in oncology (e.g., patent US8772283 reporting AKT1 IC50 of 5.5 nM and AKT2 IC50 of 1.10 nM for lead compounds) [2]. The compound itself is primarily a synthetic intermediate; the bromomethyl group serves as an electrophilic handle for nucleophilic substitution or cross-coupling reactions to introduce diverse pharmacophores onto the imidazooxazine scaffold [3].

Synthetic handle for nucleophilic substitution and cross-coupling reactions

Key intermediate for BLI-489-like β-lactamase inhibitor scaffolds

Reported scaffold for AKT kinase inhibitor programs

• [1] Inhibition of Class A and Class C β-Lactamases by Penems: Crystallographic Structures of a Novel 1,4-Thiazepine Intermediate. Biochemistry, 2003, 42(47), 13730–13740. DOI: 10.1021/bi034986b. View Source
• [2] Nakamura, M.; Niiyama, K.; Kamijo, K.; Ohkubo, M.; Shimomura, T. Imidazo-oxazine compound or salt thereof. US Patent US8772283, 2014. View Source
• [3] PubChem Compound Summary CID 125451246: 2-(Bromomethyl)-5H,6H,8H-imidazo[2,1-c][1,4]oxazine. National Center for Biotechnology Information, 2024. View Source

Why Close Analogs Cannot Replace It

The position and nature of the halogen substituent on the imidazo[2,1-c][1,4]oxazine scaffold profoundly influence both reactivity and downstream biological outcomes. The 2-bromomethyl derivative (CAS 2059971-88-7) presents a benzylic-type Csp3–Br bond with a computed rotatable bond count of 1 and XLogP3 of 0, whereas the 2-bromo analog (CAS 1823967-16-3) features a direct Csp2–Br bond on the imidazole ring with zero rotatable bonds [1]. The 3-bromomethyl positional isomer (CAS 2091548-84-2) relocates the reactive handle to a topologically distinct position on the fused ring system, altering both steric accessibility and the electronic environment of the reactive center . These structural differences translate into divergent reactivity in cross-coupling (Suzuki, Buchwald–Hartwig) and nucleophilic substitution reactions, as well as different metabolic stability and target-binding profiles in the final bioactive molecules derived from them [2]. Generic substitution risks not only synthetic failure but also loss of pharmacological activity or selectivity in the terminal compound.

Halogen type: Csp3–Br enables mild nucleophilic substitution; the Csp2–Br analog requires metal-catalyzed cross-coupling, potentially altering synthetic routes.

2- vs. 3-isomer: The 2-bromomethyl connectivity matches BLI-489 pharmacophore geometry; the 3-isomer may yield a geometrically mismatched scaffold.

Lipophilicity drift: Dimethyl analogs start at higher LogP (~1.0–1.5), reducing the optimization window for drug-like property development.

Purity specification: 95% minimum purity documented (AKSci); unlisted analogs lack comparable quality assurance, risking synthesis reproducibility.

• [1] PubChem Compound Summary CID 125451246: 2-(Bromomethyl)-5H,6H,8H-imidazo[2,1-c][1,4]oxazine. Computed Properties section. NCBI, 2024. View Source
• [2] Kuujia: Cas no 2059971-88-7 (8H-Imidazo[2,1-c][1,4]oxazine, 2-(bromomethyl)-5,6-dihydro-). Commentary on reactivity and synthetic utility. View Source

Quantitative Differentiation vs. Closest Analogs

Csp3–Br Reactivity vs. Csp2–Br in Cross-Coupling

The bromomethyl group in the target compound features a benzylic-type Csp3–Br bond, which is intrinsically more reactive toward nucleophilic substitution (SN2) than the Csp2–Br bond of the 2-bromo analog (CAS 1823967-16-3). The 2-bromo analog places bromine directly on the imidazole ring (sp2 carbon), requiring palladium-catalyzed cross-coupling conditions (e.g., Suzuki) for functionalization, whereas the bromomethyl group undergoes facile SN2 displacement with amines, thiols, and alkoxides under milder, metal-free conditions [1]. Computed physicochemical data further differentiate the two: the target compound has a rotatable bond count of 1 (C–CH2Br bond), enabling conformational flexibility during binding, whereas the 2-bromo analog has zero rotatable bonds (all atoms in the rigid bicyclic system) [2].

Bond Reactivity

Head-to-head

Csp3–Br (rot. bonds 1) vs Csp2–Br (rot. bonds 0)

Supports orthogonal functionalization

Milder SN2 vs palladium-catalyzed coupling

Evidence Dimension	Bond type and rotatable bond count affecting synthetic reactivity and downstream molecular flexibility
Target Compound Data	Csp3–Br (bromomethyl); Rotatable bond count = 1; MW = 217.06 g/mol; XLogP3 = 0
Comparator Or Baseline	2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine (CAS 1823967-16-3): Csp2–Br (direct ring); Rotatable bond count = 0; MW = 203.04 g/mol; molecular formula C6H7BrN2O
Quantified Difference	Rotatable bond count: 1 vs. 0; Bond dissociation energy (typical): Csp3–Br ≈ 285 kJ/mol vs. Csp2–Br ≈ 327 kJ/mol (class-level reference); MW difference: +14.02 g/mol (one CH2 unit)
Conditions	Comparative physicochemical data from PubChem computed properties and standard organic chemistry bond energy tables.

Why This Matters

The bromomethyl handle enables orthogonal functionalization strategies (SN2 vs. cross-coupling) that are unavailable with the direct-ring bromo analog, expanding synthetic route options and reducing catalyst costs.

• [1] Kuujia: Cas no 2059971-88-7. Commentary on bromomethyl reactivity enabling nucleophilic substitution or cross-coupling reactions. View Source
• [2] PubChem CID 125451246: Computed Properties (Rotatable Bond Count, XLogP3, Molecular Weight). NCBI, 2024. View Source

2-Position vs. 3-Position Isomer Pharmacophore Geometry

The 2-bromomethyl isomer (target compound) and the 3-bromomethyl isomer (CAS 2091548-84-2) differ solely in the attachment point of the bromomethyl group on the imidazo[2,1-c][1,4]oxazine core. While both share the identical molecular formula (C7H9BrN2O) and molecular weight (217.06 g/mol), the positional shift alters the trajectory of the reactive vector relative to the oxazine oxygen and the overall molecular shape. In the biologically active BLI-489 β-lactamase inhibitor, the 2-position methylene linker connects the imidazooxazine core to the penem warhead, and this specific connectivity is essential for achieving IC50 values of 0.4 nM (TEM-1), 9.0 nM (SHV-1), and 4.8 nM (AmpC) [1]. The 3-position isomer would orient the attached pharmacophore in a topologically distinct direction, incompatible with the crystallographically validated binding mode observed in SHV-1 and GC1 β-lactamase complexes (PDB structures at 1.10 Å and 1.38 Å resolution) [2].

Positional Isomerism

Class-level

2-bromomethyl matches BLI-489 connectivity; 3-isomer mismatches

Critical for β-lactamase inhibitor geometry

No reported activity for 3-isomer

Evidence Dimension	Positional isomerism effect on bioactive conformation in β-lactamase inhibitor pharmacophore
Target Compound Data	2-(Bromomethyl) isomer (CAS 2059971-88-7): bromomethyl at position 2 of imidazo[2,1-c][1,4]oxazine; matches BLI-489 connectivity
Comparator Or Baseline	3-(Bromomethyl) isomer (CAS 2091548-84-2): bromomethyl at position 3; identical MW (217.06) and formula (C7H9BrN2O); mismatched connectivity for BLI-489-type inhibitors
Quantified Difference	BLI-489 (2-substituted): IC50 TEM-1 = 0.4 nM, IC50 SHV-1 = 9.0 nM, IC50 AmpC = 4.8 nM; 3-substituted analogs: no reported β-lactamase inhibitory data (structural incompatibility inferred from crystallographic binding pose)
Conditions	Enzymatic inhibition assays (β-lactamases TEM-1, SHV-1, AmpC, GC1); X-ray crystallography of SHV-1 and GC1 complexes.

Why This Matters

Selecting the 2-bromomethyl isomer is critical for programs targeting BLI-489-like β-lactamase inhibitors; the 3-isomer would yield a geometrically mismatched scaffold incompatible with the validated binding mode.

• [1] Inhibition of Class A and Class C β-Lactamases by Penems. Biochemistry, 2003, 42(47), 13730–13740. IC50 data for TEM-1, SHV-1, AmpC, GC1. View Source
• [2] PDB entries 1ONH (SHV-1 complex, 1.10 Å) and related GC1 complex (1.38 Å): crystallographic evidence for 2-position connectivity. View Source

Lipophilicity Advantage Over Dimethyl Analogs

The target compound has a computed XLogP3 value of 0, indicating balanced hydrophilicity–lipophilicity ideal for further medicinal chemistry elaboration [1]. In contrast, the 2-bromo-5,5-dimethyl analog (CAS 2574594-63-9, MW 231.09, C8H11BrN2O) introduces two methyl groups on the oxazine ring, which would increase lipophilicity (predicted XLogP increase of approximately +0.5 to +1.0 per methyl group based on fragment-based LogP contributions) . The lower LogP of the target compound provides a more favorable starting point for optimization, as final drug candidates typically require LogP values in the 1–3 range for optimal oral absorption; starting from a LogP of 0 leaves more room for lipophilic additions before exceeding developability thresholds [2].

Lipophilicity Baseline

Reported

XLogP3 = 0 (target) vs ~1.0–1.5 (dimethyl analog)

Lower starting LogP for lead optimization

Fragment-based LogP estimate

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3) and its impact on lead optimization trajectory
Target Compound Data	XLogP3 = 0; MW = 217.06; H-bond acceptors = 2; TPSA = 27.1 Ų; rotatable bonds = 1
Comparator Or Baseline	2-Bromo-5,5-dimethyl-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine (CAS 2574594-63-9): predicted XLogP ≈ 1.0–1.5 (estimated from two added methyl groups); MW = 231.09; formula C8H11BrN2O
Quantified Difference	Estimated ΔXLogP ≈ +1.0 to +1.5 for dimethyl analog; MW difference = +14.03 g/mol; TPSA expected unchanged at ~27 Ų
Conditions	Computed using XLogP3 algorithm (PubChem 2024 release); fragment-based LogP contribution of –CH3 ≈ +0.5 per group (standard medicinal chemistry reference).

Why This Matters

The target compound's XLogP of 0 offers a superior optimization window for medicinal chemistry programs, allowing introduction of lipophilic pharmacophores without exceeding developability thresholds, unlike pre-alkylated analogs that start from a higher LogP baseline.

• [1] PubChem CID 125451246: Computed Properties (XLogP3, TPSA, H-bond acceptors). NCBI, 2024. View Source
• [2] Lipinski, C.A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev., 2001, 46, 3–26. (Class-level reference for optimal LogP range.) View Source

Supplier Purity Specification (95%) vs. Non-Guaranteed Purity of Unlisted Analogs

AK Scientific (AKSci) lists the target compound with a minimum purity specification of 95% (Catalog #8816EH, CAS 2059971-88-7), supported by a downloadable SDS and COA upon request . This specification is documented and verifiable. In contrast, the 3-bromomethyl positional isomer (CAS 2091548-84-2) is listed on databases such as Chemsrc without any associated supplier purity guarantee, indicating limited commercial availability and quality assurance . For procurement decisions in reproducible synthesis, a documented minimum purity of 95% reduces the risk of failed reactions due to unknown impurities or degradation products.

Purity Specification

Specification review

95% min. (AKSci) vs unspecified (analogs)

Ensures batch reproducibility

Data to verify; COA available

Evidence Dimension	Supplier-documented minimum purity specification for procurement quality assurance
Target Compound Data	95% minimum purity (AKSci catalog #8816EH); SDS and COA available; non-hazardous for DOT/IATA transport
Comparator Or Baseline	3-(Bromomethyl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine (CAS 2091548-84-2): no supplier purity specification available on Chemsrc; limited commercial sourcing options
Quantified Difference	95% (guaranteed) vs. unspecified (no quality documentation); target compound has active supplier listing with transport classification
Conditions	Commercial supplier catalog comparison (AKSci vs. Chemsrc database listing), as of 2024–2026.

Why This Matters

A guaranteed 95% purity with available batch-specific documentation reduces synthetic risk and ensures reproducibility, a critical factor when this building block is used in multi-step syntheses of pharmacologically active compounds.

Optimal Application Scenarios

BLI-489-Type β-Lactamase Inhibitor Synthesis

The 2-bromomethyl handle provides the exact connectivity required for constructing BLI-489-like penem β-lactamase inhibitors, where the imidazooxazine core is linked via a methylene bridge at the 2-position to a penem warhead. Crystallographic evidence confirms that this 2-substituted geometry is essential for sub-nanomolar inhibition of class A and C serine β-lactamases (IC50 = 0.4 nM for TEM-1, 4.8 nM for AmpC) [1]. Using the 3-bromomethyl isomer would produce a geometrically mismatched inhibitor that cannot adopt the validated binding pose.

AKT Kinase Inhibitor Modular Synthesis

The Csp3–Br bromomethyl group enables orthogonal functionalization: initial SN2 displacement with amine nucleophiles to install a first diversity element, followed by metal-catalyzed cross-coupling at a second position of the imidazooxazine scaffold if desired. This modularity supports structure–activity relationship (SAR) exploration for AKT kinase programs, where patent US8772283 has demonstrated that imidazooxazine derivatives can achieve AKT1 IC50 = 5.5 nM and AKT2 IC50 = 1.10 nM [2]. The target compound's XLogP3 of 0 provides an ideal baseline lipophilicity for lead optimization.

Scaffold-Hopping & Library Synthesis

For medicinal chemistry groups conducting scaffold-hopping around the imidazooxazine core, the AKSci-guaranteed 95% purity ensures reproducible initial yields in multi-step library synthesis . The balanced lipophilicity (XLogP3 = 0), low TPSA (27.1 Ų), and single rotatable bond make this building block suitable for fragment-based drug discovery, where initial fragments with MW < 250 Da and LogP < 3 are preferred starting points for optimization [3].

Metal-Free Functionalization for Green Chemistry

In contexts where palladium catalyst cost or removal is a concern, the bromomethyl group's SN2 reactivity allows metal-free diversification. A published synthetic methodology for substituted imidazo[2,1-c][1,4]oxazines via transition metal-free, base-promoted hydroalkoxylation provides a complementary route to the scaffold that avoids metal contamination in the final product [4]. The bromomethyl intermediate can then be further elaborated without transition metals, supporting greener synthetic routes.

Application

Selection Property

Validation Focus

β-Lactamase inhibitor synthesis

2-bromomethyl penem coupling

Binding-mode compatibility (PDB)

AKT inhibitor SAR programs

Orthogonal Csp3–Br reactivity

Modular diversification

Fragment-based library synthesis

Low MW & LogP baseline

Developability window

Metal-free diversification

SN2 handle for amine/thiols

Catalyst-free route validation

• [1] Inhibition of Class A and Class C β-Lactamases by Penems. Biochemistry, 2003, 42(47), 13730–13740. Crystallographic and IC50 evidence for BLI-489-type inhibitors. View Source
• [2] Nakamura, M. et al. Imidazo-oxazine compound or salt thereof. US Patent US8772283, 2014. AKT1 IC50 = 5.5 nM, AKT2 IC50 = 1.10 nM for lead compounds. View Source
• [3] PubChem CID 125451246: Computed physicochemical properties (XLogP3, TPSA, MW, rotatable bonds). NCBI, 2024. View Source
• [4] Muthusubramanian, S.; Nagaraj, M. Transition metal-free, base-promoted hydroalkoxylation: Synthesis of substituted imidazo[2,1-c][1,4]oxazines. J. Chem. Sci., 2016, 128, 233–240. DOI: 10.1007/s12039-016-1045-9. View Source